Cas no 91230-16-9 (tert-Butyl cyclohex-2-en-1-ylcarbamate)

tert-Butyl cyclohex-2-en-1-ylcarbamate structure
91230-16-9 structure
Product Name:tert-Butyl cyclohex-2-en-1-ylcarbamate
CAS No:91230-16-9
MF:C11H19NO2
MW:197.27406334877
CID:799415
PubChem ID:10012946
Update Time:2025-09-26

tert-Butyl cyclohex-2-en-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl cyclohex-2-en-1-ylcarbamate
    • Carbamic acid,N-2-cyclohexen-1-yl-, 1,1-dimethylethyl ester
    • tert-butyl N-(2-cyclohexen-1-yl)carbamate
    • tert-butyl N-cyclohex-2-en-1-ylcarbamate
    • tert-butyl (S)-cyclohex-2-en-1-ylcarbamate
    • MFCD18206125
    • FT-0767014
    • 91230-16-9
    • tert-Butylcyclohex-2-en-1-ylcarbamate
    • 2-Methyl-2-propanyl 2-cyclohexen-1-ylcarbamate
    • tert-Butyl cyclohex-2-enylcarbamate
    • SCHEMBL19258039
    • DTXSID30434132
    • CS-0210914
    • BS-24847
    • DA-40630
    • Carbamic acid, 2-cyclohexen-1-yl-, 1,1-dimethylethyl ester (9CI)
    • MDL: MFCD18206125
    • Inchi: 1S/C11H19NO2/c1-11(2,3)14-10(13)12-9-7-5-4-6-8-9/h5,7,9H,4,6,8H2,1-3H3,(H,12,13)
    • InChI Key: IGUWAWPWEGILKR-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CCCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

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